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Compound of Interest

N-[(4-
Compound Name: bromophenyl)methyl]cyclohexana
mine
CAS No.: 70000-61-2
Cat. No.: B3357044

Get Quote

\ J

Chemical Identity & Structural Characterization

The Core Scaffold: This compound acts as a lipophilic secondary amine building block.[1] Its
structural duality—a basic cyclohexylamino group and an electrophilic aryl bromide—dictates
its reactivity and hazard profile.[1]
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Parameter Technical Data

Chemical Name N-(4-bromobenzyl)cyclohexanamine
CAS Number (Free Base) 70000-61-2

CAS Number (HCI Salt) 1158371-88-0

Molecular Formula Ci3H1sBrN

Molecular Weight 268.20 g/mol

SMILES BrC1=CC=C(CNC2CCCCC2)C=C1

Viscous oil or low-melting solid (Free Base);

Physical State ] ) )
White crystalline solid (HCI Salt)

Soluble in DCM, MeOH, DMSO; Sparingly

Solubilit
Y soluble in water (Free Base)

Hazard Identification & Mechanistic Risk Assessment

GHS Classification (Derived from SAR & Analog Data):
» Skin Irritation (Category 2): H315[2]
o Eye Irritation (Category 2A): H319

o Specific Target Organ Toxicity - Single Exposure (Category 3): H335 (Respiratory Irritation)
[1]

The "Why" Behind the Hazard:

» Basicity (The Amine Threat): The secondary amine moiety (

) is a proton acceptor.[1] Upon contact with moist mucous membranes (eyes, lungs), it
extracts protons from water, generating hydroxide ions (

). This causes alkaline hydrolysis of cell membranes, leading to the irritation/corrosion
indicated by H315/H319.[1]
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 Lipophilicity (The Permeation Threat): The cyclohexyl and bromobenzyl groups increase
lipophilicity (

).[1] This allows the compound to penetrate the stratum corneum faster than smaller
hydrophilic amines, potentially leading to systemic absorption or deeper dermal irritation.[1]

o Sensitization Potential: While not explicitly classified as a sensitizer, benzylamine derivatives
can form haptens with skin proteins.[1] Treat as a potential sensitizer.

Operational Protocol: The Self-Validating Handling
System

This workflow ensures safety through redundancy. If one barrier fails, the next captures the
risk.[1]

A. Engineering Controls (The Primary Barrier)[1]

» Ventilation: Handle only in a certified chemical fume hood with face velocity >100 fpm.[1]
e Atmosphere: The free base is sensitive to

(forming carbamates).[1] Store and handle under nitrogen or argon to maintain purity and
prevent crust formation on caps.[1]

B. Personal Protective Equipment (The Secondary Batrrier)

e Hand Protection:
o Standard: Nitrile gloves (minimum thickness 0.11 mm).[1]

o High Risk (Spills/Synthesis):Double-gloving is required.[1] The outer glove protects against
the amine; the inner glove protects against the solvent (often DCM or THF).[1]

o Breakthrough Logic: Amines can degrade fluoroelastomers; nitrile is preferred for short
contact.[1]

o Eye Protection: Chemical splash goggles (ANSI Z87.1).[1] Safety glasses are insufficient due
to the risk of alkaline hydrolysis in the eye.[1]
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C. Workflow Visualization (DOT Diagram)

Dispense in
Fume Hood

Warm to RT Double Glove

Quench pH Waste: Basic

Organic Stream

Store: 2-8°C
(Inert Gas) |l

Reaction/Synthesis

Click to download full resolution via product page

Figure 1: The "Closed-Loop" handling protocol designed to minimize exposure and

degradation.

Emergency Response: Causality-Based Intervention

Standard first aid often fails to explain why certain actions are taken.[1] Here is the mechanistic

rationale.
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Scenario

Action

Scientific Rationale

Eye Contact

Irrigate for 15+ mins. Lift

eyelids.

Dilution of

: The goal is to return the
ocular pH to 7.4. Alkaline
burns penetrate deeper than
acid burns; immediate and
prolonged dilution is critical to

prevent corneal opacification.

[1]

Skin Contact

Wash with soap & water. Do
NOT use solvent.[1]

Solvent Effect: Using alcohol
or acetone to clean the skin
will dissolve the lipid layer,
driving the lipophilic amine
deeper into the dermis.[1]
Soap emulsifies the amine
safely.[1]

Ingestion

Do NOT induce vomiting.

Rinse mouth.

Esophageal Protection:
Vomiting re-exposes the
esophagus to the alkaline
irritant, doubling the chemical

trauma.[1]

Fire

Use Dry Chemical/CO2. Avoid

water jet.[1]

NOx/HBr Formation:
Combustion releases toxic
Nitrogen Oxides and Hydrogen
Bromide gas.[1] Water jets
may spread the burning

lipophilic amine.[1]

Synthesis & Application Context

For the Drug Development Professional

Role in Drug Discovery: N-(4-bromobenzyl)cyclohexanamine is frequently used as a "warhead"

or linker in Medicinal Chemistry.[1]
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e Suzuki-Miyaura Coupling: The aryl bromide moiety is a classic handle for Palladium-
catalyzed cross-coupling, allowing the attachment of biaryl systems common in receptor
ligands.[1]

o Reductive Amination Precursor: Often synthesized via the condensation of 4-
bromobenzaldehyde and cyclohexylamine followed by reduction with

[1]

o Target Class: Topoisomerase Il inhibitors and AChE (Acetylcholinesterase) inhibitors often
feature the N-benzyl-N-cyclohexyl motif to occupy hydrophobic pockets in the enzyme active
site.[1]

Stability Alert: The free base can slowly oxidize to the N-oxide or absorb

to form a carbamate salt.[1] Check purity by TLC (DCM/MeOH 95:5) before use in critical
couplings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 4-Bromobenzylamine | C7H8BrN | CID 77571 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. static.cymitquimica.com [static.cymitquimica.com]
e 3. N-(4-bromobenzyl)cyclohexamine [sigmaaldrich.com]

e 4. 4-Bromobenzyl bromide, 98% 100 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

 To cite this document: BenchChem. [Technical Guide: Safety & Handling of N-(4-
bromobenzyl)cyclohexanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3357044/docs#technical-guide-safety-handling-of-n-
4-bromobenzyl-cyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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